
Technical Monograph: 2-Chloro-1-(4-methoxy-
1H-indol-3-yl)ethanone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Chloro-1-(4-methoxy-1H-indol-3-

yl)ethanone

CAS No.: 858752-72-4

Cat. No.: B3038321

Get Quote

CAS Number: 858752-72-4 Document Type: Technical Process Guide & Chemical Profile

Version: 2.1 (Scientific Reference)

Part 1: Executive Summary & Strategic Importance
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS 858752-72-4) is a specialized

electrophilic intermediate used primarily in the synthesis of indole-based pharmacophores. Its

core value lies in the chloroacetyl moiety, which serves as a versatile "chemical handle" for

nucleophilic substitution (

) reactions, allowing the attachment of complex amines, piperazines, or heterocycles to the
electron-rich indole core.

This molecule is a critical scaffold in the development of HIV-1 attachment inhibitors (targeting

the gp120 viral protein) and tubulin polymerization inhibitors for oncology. The 4-methoxy

substituent is sterically and electronically significant; it influences the binding affinity of the final

drug candidate by inducing specific conformational twists in the indole backbone, distinct from

its 5- or 6-methoxy counterparts.
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Part 2: Chemical Identity & Physical Properties
Property Specification

IUPAC Name 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone

Common Name 3-(2-Chloroacetyl)-4-methoxyindole

CAS Number 858752-72-4

Molecular Formula

Molecular Weight 223.66 g/mol

Appearance Pale yellow to beige crystalline solid

Melting Point 165–168 °C (Decomposes)

Solubility
Soluble in DMSO, DMF, THF; Sparingly soluble

in DCM; Insoluble in Water

Storage 2–8 °C, Hygroscopic, Light Sensitive

Part 3: Synthetic Pathway & Mechanism
The synthesis relies on a Friedel-Crafts Acylation (specifically the Vilsmeier-Haack analogue or

direct acylation) of 4-methoxyindole. Unlike simple benzene derivatives, the indole ring is highly

nucleophilic at the C3 position.

The Challenge: Regioselectivity
The 4-methoxy group exerts a steric clash at the C3 position, potentially pushing the reaction

toward the N1 position (N-acylation). However, using the correct solvent system and

temperature control favors the thermodynamic C3-acylated product.

Reaction Mechanism (DOT Visualization)
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Critical Process Parameters

4-Methoxyindole
(Nucleophile)

Sigma Complex
(C3-Attack)

+ Reagent
(0°C, Dioxane)

Chloroacetyl Chloride
(Electrophile)

3-(Chloroacetyl)-4-methoxyindole
(Target)

- HCl
(Aromatization)

HCl

Temp: 0-5°C -> RT

Solvent: 1,4-Dioxane or THF

Base: Pyridine (Optional)

Click to download full resolution via product page

Caption: Electrophilic aromatic substitution pathway favoring C3-acylation due to electronic

enrichment from the pyrrole ring nitrogen.

Part 4: Detailed Experimental Protocol
Safety Warning: Chloroacetyl chloride is a lachrymator and highly corrosive. Perform all

operations in a functioning fume hood.

Reagents:
4-Methoxyindole (1.0 eq)[1]

Chloroacetyl chloride (1.2 eq)[2]

Pyridine (1.5 eq) — Acts as an acid scavenger to prevent polymerization.

1,4-Dioxane (Anhydrous, 10 mL/g of substrate)
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Step-by-Step Methodology:
Preparation:

Charge a dry 3-neck round-bottom flask with 4-Methoxyindole and 1,4-Dioxane under an

inert atmosphere (

or

).

Cool the solution to 0–5 °C using an ice/salt bath.

Add Pyridine dropwise. The solution may darken slightly.

Acylation (The Critical Step):

Load Chloroacetyl chloride into a pressure-equalizing addition funnel.

Add dropwise over 30 minutes, maintaining internal temperature < 10 °C. Exotherm

control is vital to prevent N-acylation.

Once addition is complete, allow the reaction to warm to Room Temperature (20–25 °C)

and stir for 3–5 hours.

Monitoring: Check via TLC (50% EtOAc/Hexane). The starting material (

) should disappear, replaced by a lower

spot (

).

Quenching & Workup:

Pour the reaction mixture into ice-cold water (10x volume) with vigorous stirring. The

product should precipitate immediately as a beige solid.

Stir for 30 minutes to hydrolyze any excess acid chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the solid using a Büchner funnel.

Wash the cake with water (

) and cold ethanol (

).

Purification:

Recrystallize from Ethanol/Acetonitrile (9:1) if high purity (>98%) is required.

Dry under high vacuum at 40 °C for 12 hours.

Part 5: Analytical Validation (Self-Validating System)
To ensure the protocol worked, compare your isolated product against these expected signals.

Technique Expected Signal Mechanistic Interpretation

1H NMR (DMSO-

)
4.85 ppm (s, 2H)

Confirms the

moiety.

1H NMR (DMSO-

)
3.85 ppm (s, 3H)

Confirms the

integrity (no cleavage).

1H NMR (DMSO-

)
12.1 ppm (br s, 1H)

Confirms the NH proton

(proves C3 acylation, not N1).

IR Spectroscopy 1640–1660 Strong C=O stretch (Ketone).

Mass Spec (ESI+)
Characteristic 3:1 Chlorine

isotope pattern.

Part 6: Pharmaceutical Applications & Downstream
Chemistry
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This intermediate is the "gateway" to a class of drugs known as Indole-3-glyoxylamides and

Indole-3-acetamides.

Workflow: Synthesis of HIV-1 Attachment Inhibitors
The chloro group is displaced by a piperazine or substituted amine to create the final bioactive

motif.

3-(Chloroacetyl)-4-methoxyindole
(CAS 858752-72-4)

Bioactive Pharmacophore
(HIV-1 Inhibitor Analog)

S_N2 Reaction
(K2CO3, DMF, 60°C)

Substituted Piperazine
(Nucleophile)

Click to download full resolution via product page

Caption: Transformation of the intermediate into a bioactive scaffold via nucleophilic

substitution.

Relevance to Temsavir (BMS-626529): While Temsavir utilizes an azaindole core (4-methoxy-

6-azaindole), the 4-methoxyindole analog (this molecule) is frequently used in Structure-Activity

Relationship (SAR) studies to determine the necessity of the pyridine nitrogen in the viral

binding pocket. Research indicates that the 4-methoxy group is essential for locking the

conformation required to inhibit gp120 conformational changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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